Cas no 43088-92-2 (1,2,4-triazole-d3)

• Product Name: 1,2,4-triazole-d3
• CAS No: 43088-92-2
• MF: C₂H₃N₃
• MW: 72.0838043689728
• CID: 928729
• PubChem ID: 57608540
• Update Time: 2025-06-10

1,2,4-triazole-d3 Chemical and Physical Properties

Names and Identifiers

• 1,2,4-triazole-d3
• (?H?)-1H-1,2,4-triazole
• D98737
• 43088-92-2
• 1,3,5-trideuterio-1,2,4-triazole

• Inchi： 1S/C2H3N3/c1-3-2-5-4-1/h1-2H,(H,3,4,5)/i1D,2D/hD
• InChI Key： NSPMIYGKQJPBQR-ILCKQIEWSA-N
• SMILES： N1([2H])C([2H])=NC([2H])=N1

Computed Properties

• Exact Mass: 72.051527346g/mol
• Monoisotopic Mass: 72.051527346g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 28.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1,2,4-triazole-d3

1,2,4-Triazole-d3: A Comprehensive Overview

1,2,4-Triazole-d3 (CAS No. 43088-92-2) is a deuterated derivative of the well-known heterocyclic compound 1,2,4-triazole. This compound has gained significant attention in various scientific and industrial applications due to its unique chemical properties and versatility. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with 1,2,4-triazole-d3.

The 1,2,4-triazole ring system is a five-membered aromatic heterocycle containing three nitrogen atoms at positions 1, 2, and 4. The deuterated version, 1,2,4-triazole-d3, replaces three hydrogen atoms with deuterium atoms (²H), which introduces unique isotopic properties. This modification is particularly valuable in fields such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), where isotopic labeling enhances analytical capabilities.

One of the key advantages of 1,2,4-triazole-d3 lies in its stability and reactivity. The deuterium substitution does not significantly alter the electronic properties of the triazole ring but provides a distinct isotopic signature that can be exploited in various chemical and biochemical studies. Recent research has highlighted its potential as a stable isotope tracer in metabolic studies and drug development.

The synthesis of 1,2,4-triazole-d3 typically involves the deuterium exchange of hydrogen atoms in the parent compound 1,2,4-triazole. This process can be achieved through catalytic hydrogenation using deuterated solvents or other specialized techniques. The resulting compound is highly pure and suitable for use in demanding analytical applications.

In terms of applications, 1,2,4-triazole-d3 has found utility in several areas:

• NMR Spectroscopy: The deuterium substitution allows for clearer signals in proton NMR spectra by reducing scalar coupling effects between protons and deuterium atoms.
• Mass Spectrometry: In MS analysis, the presence of deuterium can help differentiate between isomeric compounds by providing distinct mass-to-charge ratios.
• Pharmaceutical Research: As a stable isotope tracer, 1,2,4-triazole-d3 is used to study drug metabolism and pharmacokinetics.
• Catalysis: The compound serves as a versatile ligand in transition metal-catalyzed reactions due to its ability to coordinate with metal centers effectively.

Recent advancements in materials science have also explored the use of 1,2,4-triazole-d3 as a building block for constructing functional materials. For instance, researchers have utilized it to synthesize metal-organic frameworks (MOFs) with enhanced stability and selectivity for gas storage applications. These studies underscore the potential of 1